Cas no 63980-78-9 (1-Dodecyl-3-phenyl-2-thiourea)

• Product Name: 1-Dodecyl-3-phenyl-2-thiourea
• CAS No: 63980-78-9
• MF: C₁₉H₃₂N₂S
• MW: 320.5357837677
• MDL: MFCD00022121
• CID: 502028
• PubChem ID: 2758732
• Update Time: 2025-08-05

1-Dodecyl-3-phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-dodecyl-N'-phenyl-
• 1-Dodecyl-3-phenyl-2-thiourea
• 1-dodecyl-3-phenylthiourea
• 1-dodecyl-3-phenyl-thiourea
• CS-0363911
• RHODIUM(II)HEXANOATEDIMER
• A834600
• AKOS003717057
• SCHEMBL5447975
• DTXSID50374460
• MFCD00022121
• FT-0682084
• 63980-78-9
• Thiourea,N-dodecyl-N'-phenyl-
• N-dodecyl-N'-phenylthiourea

• MDL： MFCD00022121
• Inchi： 1S/C19H32N2S/c1-2-3-4-5-6-7-8-9-10-14-17-20-19(22)21-18-15-12-11-13-16-18/h11-13,15-16H,2-10,14,17H2,1H3,(H2,20,21,22)
• InChI Key： UXXVTHRQMWWTIR-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 320.22900
• Monoisotopic Mass: 320.229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Density: 0.999
• Melting Point: 68-71°C
• Boiling Point: 419.9 °C at 760 mmHg
• Flash Point: 207.7 °C
• Refractive Index: 1.55
• PSA: 56.15000
• LogP: 6.35780

1-Dodecyl-3-phenyl-2-thiourea Security Information

• HazardClass：IRRITANT

Additional information on 1-Dodecyl-3-phenyl-2-thiourea

1-Dodecyl-3-phenyl-2-thiourea: A Comprehensive Overview

1-Dodecyl-3-phenyl-2-thiourea, identified by the CAS number 63980-78-9, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of thioureas, which are derivatives of thiourea (NH2CSNH2) with one or more hydrogen atoms replaced by organic groups. The structure of 1-Dodecyl-3-phenyl-2-thiourea consists of a thiourea core with a dodecyl group attached to the nitrogen at position 1 and a phenyl group at position 3, making it a versatile molecule with potential applications in materials science, pharmaceuticals, and catalysis.

The synthesis of 1-Dodecyl-3-phenyl-2-thiourea typically involves the reaction of dodecylamine with phenylisothiuronium bromide or other suitable precursors under controlled conditions. Recent studies have explored optimized synthetic routes to enhance yield and purity, leveraging advancements in catalytic systems and reaction engineering. These methods not only improve the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for its commercial applications.

In terms of physical properties, 1-Dodecyl-3-phenyl-2-thiourea exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and DMF. Its solubility characteristics make it suitable for use in various solution-based processes, including polymerization reactions and drug delivery systems. The compound's thermal stability is another key attribute, as it can withstand elevated temperatures without significant degradation, which is advantageous for high-temperature applications.

The chemical structure of 1-Dodecyl-3-phenyl-2-thiourea plays a pivotal role in its reactivity and functionality. The presence of the dodecyl group imparts hydrophobicity, while the phenyl group introduces aromaticity and potential sites for further functionalization. This combination allows the compound to act as a versatile building block in organic synthesis, enabling the creation of more complex molecules with tailored properties.

Recent research has highlighted the potential of 1-Dodecyl-3-phenyl-2-thiourea as a precursor for advanced materials such as conductive polymers and nanoparticles. For instance, studies have demonstrated its ability to facilitate the synthesis of metal nanoparticles with controlled sizes and shapes, which are highly sought after in catalysis and electronics. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, with promising results in the development of bioactive compounds targeting various therapeutic areas.

In the field of catalysis, 1-Dodecyl-3 phenylethyleneurea has shown potential as a ligand or catalyst itself in organometallic reactions. Its ability to coordinate with metal centers enhances the selectivity and efficiency of these reactions, making it a valuable tool in asymmetric catalysis and enantioselective synthesis.

The environmental impact and safety profile of CAS No 63980789 have also been subjects of recent investigations. Studies indicate that while it is not inherently hazardous under normal handling conditions, proper precautions should be taken during synthesis and application to minimize exposure risks. Regulatory compliance and sustainable practices are increasingly emphasized in its production and use.

In conclusion, CAS No 63980789, or 1-Dodecyl 3 phenylethyleneurea, stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with ongoing research into its synthesis, functionality, and applications, ensure its continued relevance in both academic and industrial settings.